Cas no 55081-82-8 (3(2H)-Thiophenone,dihydro-2-methyl-, 1,1-dioxide)

• Product Name: 3(2H)-Thiophenone,dihydro-2-methyl-, 1,1-dioxide
• CAS No: 55081-82-8
• MF: C₅H₈O₃S
• MW: 148.180220603943
• CID: 374144
• PubChem ID: 193929
• Update Time: 2025-04-19

3(2H)-Thiophenone,dihydro-2-methyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-1,1-DIOXO-TETRAHYDRO-1LAMBDA*6*-THIOPHEN-3-ONE
• 2-methyl-1,1-dioxothiolan-3-one
• 2-methyl-3-oxothiophane-1-dioxide
• 3(2H)-Thiophenone,dihydro-2-methyl-, 1,1-dioxide
• 2-methyl-3-oxotetrahydrothiophene S,S-dioxide
• Dihydro-2-methyl-3(2H)-thiophenone,1,1-dioxide
• 2-methyldihydrothiophen-3(2H)-one 1,1-dioxide
• DTXSID10970442
• Dihydro-2-methyl-3(2H)-thiophenone, 1,1-dioxide
• 55081-82-8
• AKOS006329050
• 2-Methyl-1lambda~6~-thiolane-1,1,3-trione

• Inchi： 1S/C5H8O3S/c1-4-5(6)2-3-9(4,7)8/h4H,2-3H2,1H3
• InChI Key： ZWHBQWHDADBCLM-UHFFFAOYSA-N
• SMILES： S1(CCC(C1C)=O)(=O)=O

Computed Properties

• Exact Mass: 148.01900
• Monoisotopic Mass: 148.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6A^2
• XLogP3: -0.4

Experimental Properties

• Density: 1.325
• Boiling Point: 364.9°C at 760 mmHg
• Flash Point: 245°C
• Refractive Index: 1.485
• PSA: 59.59000
• LogP: 0.84330